Cas no 72298-63-6 (Decanoyl-p-nitroanilide)

Decanoyl-p-nitroanilide Properties

Names and Identifiers

• Decanamide,N-(4-nitrophenyl)-
• DECANOYL P-NITROANILINE
• Decanoyl-p-nitroanilide
• N-(4-nitrophenyl)decanamide
• N-Decanoyl p-Nitroaniline
• DEPNA
• FT-0768928
• 4'-NITRODECANANILIDE
• DTXSID60399583
• AKOS040755684
• 72298-63-6
• AKOS003867914
• CS-0079735
• CHEBI:231301
• N-Decanoyl-p-nitroaniline
• HY-120971
• DB-255685
• +Expand

• InChIKey： OYQMGBPTCMSMAD-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H24N2O3/c1-2-3-4-5-6-7-8-9-16(19)17-14-10-12-15(13-11-14)18(20)21/h10-13H,2-9H2,1H3,(H,17,19)
• SMILES： CCCCCCCCCC(=O)NC1=CC=C(C=C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 292.17900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 11
• Monoisotopic Mass: 292.17869263g/mol
• Heavy Atom Count: 21
• Complexity: 307
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.3
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• LogP: 5.27020
• PSA: 74.92000
• Melting Point: 71-73℃

Decanoyl-p-nitroanilide Security Information

Decanoyl-p-nitroanilide Customs Data

• HS CODE：2924299090
• Customs Data：

  China Customs Code:

  2924299090

  Overview:

  2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%